Cas no 1202986-45-5 (4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 1202986-45-5
• MF: C₁₇H₂₃N₅O₂S₂
• MW: 393.526820421219
• CID: 5871999
• PubChem ID: 45503029
• Update Time: 2025-09-28

4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]-6-pyrrolidin-1-ylpyrimidine
• 4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine
• SR-01000924293-1
• F5670-0144
• SR-01000924293
• 4-(4-((5-methylthiophen-2-yl)sulfonyl)piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine
• VU0518787-1
• AKOS024516875
• 1202986-45-5

• Inchi： 1S/C17H23N5O2S2/c1-14-4-5-17(25-14)26(23,24)22-10-8-21(9-11-22)16-12-15(18-13-19-16)20-6-2-3-7-20/h4-5,12-13H,2-3,6-11H2,1H3
• InChI Key： AHQDVIFRPJFPCU-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCCC2)C=C(N2CCN(S(C3SC(C)=CC=3)(=O)=O)CC2)N=1

Computed Properties

• Exact Mass: 393.12931734g/mol
• Monoisotopic Mass: 393.12931734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine

Chemical Profile of 4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 1202986-45-5)

4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine, identified by its CAS number 1202986-45-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a fusion of multiple pharmacophoric elements, including piperazine, pyrimidine, and thiophene moieties, which are well-documented for their biological activity and potential therapeutic applications.

The structural framework of this compound is characterized by a central pyrimidine ring substituted at the 4-position with a piperazine moiety that is further functionalized with a sulfonyl group linked to a 5-methylthiophen-2-yl group. At the 6-position of the pyrimidine ring, there is an additional substitution with a pyrrolidin-1-yl group. This particular arrangement of functional groups creates a unique chemical entity with the potential to interact with multiple biological targets, making it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The presence of the piperazine and pyrrolidinyl groups suggests potential activity against enzymes and receptors involved in neurological disorders, such as dopamine receptors and serotonin reuptake transporters. Additionally, the sulfonyl-thiophene moiety may contribute to favorable pharmacokinetic properties, including improved solubility and metabolic stability.

In vitro studies have begun to explore the pharmacological profile of 4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 1202986-45-5). Initial experiments indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could be exploited for the treatment of conditions such as depression, anxiety, and cognitive disorders. The thiophene ring is known to enhance binding interactions due to its ability to form hydrogen bonds and π-stacking interactions with aromatic residues in protein targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the sulfonyl group at the piperazine ring, followed by coupling reactions to attach the thiophene and pyrrolidinyl moieties to the pyrimidine core. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

One of the most compelling aspects of this molecule is its potential for structure-based drug design. By leveraging high-resolution crystal structures of target proteins obtained through X-ray crystallography or cryo-electron microscopy, researchers can optimize the binding interactions between 4-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 1202986-45-5) and its biological targets. This approach has been instrumental in developing drugs with enhanced potency and selectivity.

The role of computational methods in predicting pharmacological activity cannot be overstated. Molecular docking simulations have been used to model the binding pose of this compound within various receptor pockets, providing insights into its mechanism of action. These simulations suggest that the compound may inhibit enzymes involved in signal transduction pathways relevant to neurological disorders.

Preclinical studies are underway to evaluate the safety and efficacy of 4-{4-[(5-methylthiophen-2-yll)sulfonyl]piperazin-l -y} -6-(pyrrolidin-l -y} pyrimidine (CAS No. 1202986 -45 -5). These studies aim to determine optimal dosing regimens, assess potential side effects, and gather preliminary data on its therapeutic efficacy. The results from these studies will be crucial in determining whether this compound progresses into clinical trials for human use.

The versatility of heterocyclic compounds like 4-{4-[ (5 -methylthiophen -2 -y l )sulfony l ] piperazin -1 -y l } -6 -(pyrrolidin-l-y l ) py rimidine (CAS No. 1202986 -45 -5) makes them valuable tools in drug discovery. Their ability to modulate biological pathways through multiple mechanisms provides a rich scaffold for designing novel therapeutics. As research continues, it is likely that more derivatives will be synthesized and evaluated for their potential therapeutic applications.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds such as 4-{4-[ (5 -methylthiophen -2-y l )sulfony l ] piperazin-l-y l } -6 -(pyrrolidin-l-y l ) py rimidine (CAS No. 1202986 -45 -5) exemplifies how fundamental research can lead to breakthroughs in medicine. By understanding the structure-function relationships of these molecules, scientists can design drugs that are more effective and better tolerated by patients.